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Compound of Interest

Compound Name: SBI-183

Cat. No.: B15610982 Get Quote

Researchers and laboratory personnel must adhere to strict safety protocols when handling

SBI-183, a potent inhibitor of Quiescin sulfhydryl oxidase 1 (QSOX1). This document provides

critical information on its proper disposal, handling, and associated biological pathways to

ensure a safe and effective research environment.

Chemical and Physical Properties
A summary of the key quantitative data for SBI-183 is presented below for easy reference.

Property Value

Molecular Formula C₁₈H₂₀N₂O₂

Molecular Weight 296.36 g/mol

CAS Number 625403-59-0

Solubility Soluble in DMSO and EtOH

Appearance Solid

Proper Disposal Procedures
According to the Safety Data Sheet (SDS) provided by ProbeChem, SBI-183 is not classified

as a hazardous substance or mixture.[1] However, standard laboratory chemical disposal

procedures should be followed.
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Step-by-Step Disposal Protocol:

Containment of Spills: In case of a spill, absorb the solution with a non-combustible,

absorbent material such as diatomite or universal binders.[1]

Decontamination: Clean the affected surfaces and any contaminated equipment by

thoroughly scrubbing with alcohol.[1]

Waste Collection: Collect all contaminated materials, including the absorbent material and

cleaning supplies, into a designated and properly labeled waste container.

Final Disposal: Dispose of the contaminated material in accordance with all applicable local,

state, and federal regulations for non-hazardous chemical waste.[1] It is crucial to consult

your institution's environmental health and safety (EHS) office for specific guidelines.

Health and Safety Information
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water, making sure to separate the

eyelids. If contact lenses are present, remove them. Seek prompt medical attention.[1]

Skin Contact: Rinse the affected skin area thoroughly with large amounts of water. Remove

any contaminated clothing and shoes. A physician should be consulted.[1]

Inhalation: Move the individual to an area with fresh air. If breathing is difficult, administer

cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

Handling and Storage:

Handling: Avoid contact with skin, eyes, and inhalation of dust or aerosols. Use only in well-

ventilated areas with appropriate exhaust systems.[1]

Storage: Keep the container tightly sealed in a cool and well-ventilated location. Protect from

direct sunlight and sources of ignition.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

http://www.probechem.com/userfiles/Products/PDF/PC-38165/PC-3816501/PC-3816501_SDS.pdf
http://www.probechem.com/userfiles/Products/PDF/PC-38165/PC-3816501/PC-3816501_SDS.pdf
http://www.probechem.com/userfiles/Products/PDF/PC-38165/PC-3816501/PC-3816501_SDS.pdf
http://www.probechem.com/userfiles/Products/PDF/PC-38165/PC-3816501/PC-3816501_SDS.pdf
http://www.probechem.com/userfiles/Products/PDF/PC-38165/PC-3816501/PC-3816501_SDS.pdf
http://www.probechem.com/userfiles/Products/PDF/PC-38165/PC-3816501/PC-3816501_SDS.pdf
http://www.probechem.com/userfiles/Products/PDF/PC-38165/PC-3816501/PC-3816501_SDS.pdf
http://www.probechem.com/userfiles/Products/PDF/PC-38165/PC-3816501/PC-3816501_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SBI-183 in Drug Development: Targeting the QSOX1
Signaling Pathway
SBI-183 is a small molecule inhibitor of Quiescin sulfhydryl oxidase 1 (QSOX1), an enzyme

implicated in cancer progression. Understanding the signaling pathway of QSOX1 is essential

for researchers utilizing SBI-183.

QSOX1 Signaling Pathway
QSOX1 plays a crucial role in the formation of disulfide bonds in proteins within the

extracellular matrix (ECM). Its overexpression in various cancers is associated with increased

tumor growth, invasion, and metastasis. One of the key mechanisms involves the PI3K/Akt

signaling pathway, which is a central regulator of cell proliferation, survival, and migration.

Inhibition of QSOX1 by SBI-183 can disrupt these processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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